[2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol

• IUPAC Name: [2-ethoxy-5-(1-methylbenzimidazol-2-yl)phenyl]methanol
• InChI: InChI=1S/C17H18N2O2/c1-3-21-16-9-8-12(10-13(16)11-20)17-18-14-6-4-5-7-15(14)19(17)2/h4-10,20H,3,11H2,1-2H3
• InChI Key: FSMPITLZBVBKQY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NC3=CC=CC=C3N2C)CO
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

[2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol, also known as EMBC, is a compound that has been studied for its potential use as a therapeutic agent. EMBC has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of [2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol is not fully understood. However, it is believed that [2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol exerts its anti-inflammatory and anti-tumor effects by modulating various signaling pathways in cells.
Biochemical and Physiological Effects:
[2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol has been shown to have a number of biochemical and physiological effects. For example, [2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol has been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer. [2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol has also been shown to inhibit the activity of the MAPK signaling pathway, which is involved in cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using [2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol in lab experiments is its ability to inhibit the growth of cancer cells and reduce inflammation. However, one limitation is that the exact mechanism of action of [2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are a number of potential future directions for research on [2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol. One area of research could focus on optimizing the synthesis method for [2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol to improve its yield and purity. Another area of research could focus on further elucidating the mechanism of action of [2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol and identifying its molecular targets. Additionally, future research could investigate the potential use of [2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol in combination with other therapeutic agents for the treatment of cancer and inflammation.

Synthesis Methods

[2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol can be synthesized through a multi-step process involving the reaction of 2-methylbenzimidazole with 2-bromoethanol, followed by the reaction of the resulting intermediate with 2-ethoxy-5-bromobenzaldehyde. The final step involves reduction of the resulting intermediate to yield [2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol.

Scientific Research Applications

[2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol has been studied for its potential use in the treatment of various diseases, including cancer and inflammation. In one study, [2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol was shown to inhibit the growth of breast cancer cells in vitro. In another study, [2-ethoxy-5-(1-methyl-1H-benzimidazol-2-yl)phenyl]methanol was shown to have anti-inflammatory effects in a mouse model of acute lung injury.